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Compound Focus: Trivertal

CAS No.: 27939-60-2

Cat. No.: S1897961

Get Quote

Property Description

IUPAC Name 2,4-dimethyl-3-cyclohexenecarboxaldehyde [1]

CAS Registry Number 68039-49-6 [1]

Empirical Formula C₉H₁₄O [1]

Molar Mass 138.21 g/mol [1]

Appearance Colorless liquid [1]

Boiling Point 196 °C [1]

Isomer Composition ~95% cis enantiomers, ~5% trans isomers [1]

Common Name 2,4-ivy carbaldehyde (in fragrance industry) [1]

Application in Research

The primary research interest in Trivertal is its role as a precursor in synthesizing specialized chemical

ligands.

Role in Carbene Synthesis: Trivertal is used as a starting material to prepare stable cyclic (alkyl)
(amino)carbenes (CAACs) [1].
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Catalytic Application: CAACs derived from compounds like Trivertal are used as ligands for

transition-metal catalysts (e.g., gold(I) catalysts). These catalysts can facilitate complex reactions like
the hydroamination of internal alkynes to synthesize quinoline derivatives [1].

The diagram below illustrates this research application workflow.
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Safety and Handling

Trivertal requires careful handling according to Globally Harmonized System (GHS) classifications [1]:

Hazard
Category

GHS Classification Hazard Statement

Flammability Flammable liquids, category 4 H227: Combustible liquid

Health Effects Skin corrosion/irritation, category 2 H315: Causes skin irritation

Skin sensitization, category 1 H317: May cause an allergic skin

reaction

Serious eye damage/eye irritation,

category 2A

H319: Causes serious eye irritation

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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